Cas no 125033-60-5 (Carbamic acid, N-[[3-hydroxy-1-(phenylmethyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[[3-hydroxy-1-(phenylmethyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester
• CAS No: 125033-60-5
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6521872
• Update Time: 2025-06-07

Carbamic acid, N-[[3-hydroxy-1-(phenylmethyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[3-hydroxy-1-(phenylmethyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C17H26N2O3/c1-16(2,3)22-15(20)18-12-17(21)9-10-19(13-17)11-14-7-5-4-6-8-14/h4-8,21H,9-13H2,1-3H3,(H,18,20)
• InChI Key： XUQHCLUBVDHVEK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1(O)CCN(CC2=CC=CC=C2)C1

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 445.3±30.0 °C(Predicted)
• pka: 12.71±0.46(Predicted)

Additional information on Carbamic acid, N-[[3-hydroxy-1-(phenylmethyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[[3-Hydroxy-1-(Phenylmethyl)-3-Pyrrolidinyl]Methyl]-, 1,1-Dimethylethyl Ester (CAS No. 125033-60-5): A Comprehensive Overview

Carbamic acid, N-[[3-hydroxy-1-(phenylmethyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester (CAS No. 125033-60-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a tert-butyl carbamate, is characterized by its unique structural features and potential applications in drug development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

The molecular formula of Carbamic acid, N-[[3-hydroxy-1-(phenylmethyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester is C₁₇H₂₇NO₄, and its molecular weight is approximately 309.40 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol and dichloromethane. Its chemical structure includes a tert-butyl group, a carbamate moiety, and a substituted pyrrolidine ring, which collectively contribute to its unique chemical and biological properties.

The synthesis of Carbamic acid, N-[[3-hydroxy-1-(phenylmethyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester typically involves several steps. One common approach is the reaction of 3-hydroxy-1-(phenylmethyl)pyrrolidine with tert-butyl chloroformate in the presence of a base such as triethylamine. This reaction forms the tert-butyl carbamate derivative, which can then be further modified or used directly in various applications. Recent advancements in synthetic methods have focused on improving the yield and purity of the final product while minimizing the use of hazardous reagents.

In terms of biological activity, Carbamic acid, N-[[3-hydroxy-1-(phenylmethyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester has shown promise in several areas of medicinal chemistry. Studies have demonstrated its potential as a prodrug for various therapeutic agents due to its ability to enhance the stability and bioavailability of the parent drug. For instance, it has been investigated as a prodrug for antiviral agents and anticancer drugs. The tert-butyl carbamate group acts as a protecting group that can be selectively cleaved under specific physiological conditions, releasing the active drug molecule.

Recent research has also explored the use of Carbamic acid, N-[[3-hydroxy-1-(phenylmethyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester in neuropharmacology. The compound has been shown to exhibit activity at certain neurotransmitter receptors, particularly those involved in the modulation of pain and anxiety. This makes it a potential candidate for the development of novel analgesic and anxiolytic drugs. Preclinical studies have reported promising results in animal models of pain and anxiety disorders.

The pharmacokinetic properties of Carbamic acid, N-[[3-hydroxy-1-(phenylmethyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has good bioavailability. It is metabolized primarily by hepatic enzymes and excreted via both renal and biliary routes. These properties make it an attractive candidate for further clinical development.

Clinical trials involving Carbamic acid, N-[[3-hydroxy-1-(phenylmethyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester are currently underway to evaluate its safety and efficacy in human subjects. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. Ongoing studies are focused on optimizing dosing regimens and exploring its potential for combination therapy with other drugs.

In conclusion, Carbamic acid, N-[[3-hydroxy-1-(phenylmethyl)-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester (CAS No. 125033-60-5) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure and favorable biological properties make it an attractive candidate for various therapeutic applications. As research continues to advance our understanding of this compound's mechanisms of action and clinical utility, it holds promise for addressing unmet medical needs in areas such as pain management and cancer treatment.